7-(Bromomethyl)isoquinoline
Overview
Description
7-(Bromomethyl)isoquinoline is a chemical compound with the molecular formula C10H8BrN . It is a specialty product used in proteomics research applications .
Synthesis Analysis
The synthesis of isoquinolines, the class of compounds to which 7-(Bromomethyl)isoquinoline belongs, has been extensively studied. Various methods have been developed, including the Pomeranz-Fritsch reaction, the Bischler-Napieralski reaction, the Pictet-Spengler reaction, and the Schlittler-Müller modification of the Pomeranz-Fritsch reaction .
Molecular Structure Analysis
The molecular structure of 7-(Bromomethyl)isoquinoline consists of a benzene ring fused to a pyridine ring . The bromomethyl group is attached to the seventh carbon of the isoquinoline ring .
Chemical Reactions Analysis
Isoquinolines undergo various chemical reactions. For instance, they can be synthesized via a palladium-catalyzed coupling of tert-butylimine of o-iodobenzaldehyde with aryl- and alkenyl-substituted terminal acetylenes followed by a copper-catalyzed cyclization . They can also undergo a copper (I)-catalyzed tandem reaction of 2-bromoaryl ketones, terminal alkynes, and CH3CN to produce densely functionalized isoquinolines .
Physical And Chemical Properties Analysis
7-(Bromomethyl)isoquinoline is a colorless liquid at room temperature . It is classified as a weak base, similar to pyridine and quinoline .
Scientific Research Applications
Proteomics Research
“7-(Bromomethyl)isoquinoline” is utilized in proteomics , which is the large-scale study of proteins, their structures, and functions . The compound can be used to modify proteins or peptides, which helps in understanding protein interactions and dynamics within a biological system.
Synthesis of Isoquinoline Alkaloids
Isoquinoline alkaloids are a significant class of natural compounds with a wide range of biological activities. “7-(Bromomethyl)isoquinoline” serves as a starting material for the synthesis of these alkaloids, which are important components of many biologically active products, including anti-cancer and anti-malarial drugs .
Catalyst-free Synthesis Processes
In the field of green chemistry, “7-(Bromomethyl)isoquinoline” is involved in catalyst-free synthesis processes in water. This approach is environmentally friendly and reduces the need for metal catalysts, which can be toxic and expensive .
Development of Antimicrobial Agents
Quinoline derivatives, including “7-(Bromomethyl)isoquinoline”, are known for their antimicrobial properties. They are used to develop new antimicrobial agents that can combat various Gram-positive and Gram-negative microbial species .
Anticancer Research
The compound is also used in the development of new anticancer agents. Its derivatives have been shown to exhibit potent activity against cancer cells, making it a valuable tool in cancer research .
Drug Design and Development
“7-(Bromomethyl)isoquinoline” is a key intermediate in the design and development of new drugs. Its structural flexibility allows for the creation of a variety of bioactive molecules, which can lead to the development of novel therapeutic agents .
Pharmacological Applications
The compound’s derivatives are explored for their pharmacological applications, including their potential as antiviral, antidepressant, and anticonvulsant agents. This makes “7-(Bromomethyl)isoquinoline” a versatile tool in pharmacology .
Material Science
In material science, “7-(Bromomethyl)isoquinoline” can be used to synthesize organic compounds that have applications in electronic devices. Its derivatives can serve as conductive materials or as part of organic light-emitting diodes (OLEDs) .
Safety and Hazards
Mechanism of Action
Target of Action
7-(Bromomethyl)isoquinoline is a derivative of isoquinoline . Isoquinoline is a heterocyclic aromatic organic compound and is a structural isomer of quinoline . .
Mode of Action
It is known that isoquinoline derivatives can be brominated by heating their hydrochlorides with bromine . This suggests that 7-(Bromomethyl)isoquinoline may interact with its targets through a bromination mechanism, leading to changes in the target molecules .
Biochemical Pathways
Isoquinoline alkaloids, to which 7-(Bromomethyl)isoquinoline belongs, are a class of secondary metabolites with a wide spectrum of biological activities . They are involved in various metabolic pathways, including those related to dopaminergic and serotonergic systems, vasodilation, platelet aggregation, antimicrobial activity, antiviral activity, and cytotoxicity . .
Result of Action
Given its structural similarity to isoquinoline, it may share some of the biological activities associated with isoquinoline and its derivatives .
properties
IUPAC Name |
7-(bromomethyl)isoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN/c11-6-8-1-2-9-3-4-12-7-10(9)5-8/h1-5,7H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIIDCMOAXHCLDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN=C2)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20622642 |
Source
|
| Record name | 7-(Bromomethyl)isoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20622642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Bromomethyl)isoquinoline | |
CAS RN |
158654-75-2 |
Source
|
| Record name | 7-(Bromomethyl)isoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20622642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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